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For Researchers, Scientists, and Drug Development Professionals

Abstract

Tributyl[(methoxymethoxy)methyl]stannane is a versatile and valuable reagent in modern
organic synthesis, primarily utilized as a hydroxymethyl anion equivalent. Its ability to introduce
a protected hydroxymethyl group into a variety of molecules without the generation of a new
stereocenter makes it a strategic tool in the construction of complex molecular architectures.
This guide provides a comprehensive overview of its chemical identifiers, synthesis, reaction
mechanisms, and applications, with a particular focus on its utility in the synthesis of natural
products and pharmaceutically relevant compounds. Detailed experimental protocols and
safety information are also provided to facilitate its effective and safe use in a laboratory
setting.

Chemical Identity and Properties

Tributyl[(methoxymethoxy)methyl]stannane is an organotin compound that is typically a
colorless to light yellow liquid at room temperature. It is soluble in common organic solvents
such as chloroform, dichloromethane, ethyl acetate, and methanol.
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Identifier Value

CAS Number 100045-83-8[1][2]

Molecular Formula C1s5H3402Sn[1][2]

Molecular Weight 365.14 g/mol [1][2]

IUPAC Name tributyl(methoxymethoxymethyl)stannane[2]

(Methoxymethoxymethyltributyltin,

Synonyms [(Methoxymethoxy)methyl]tributylstannane, Sn-
MOM[3]

InChl Key MHKKJIJWZUBFCJSI-UHFFFAOYSA-N[1]

SMILES CCCC--INVALID-LINK--(CCCC)COCOCI1]

Boiling Point 84-87 °C (0.05 Torr)[4]

Synthesis and Mechanism of Action
Synthesis

The synthesis of Tributyl[(methoxymethoxy)methyl]stannane is well-documented and can
be achieved in a two-step process starting from tributyltin hydride. This method avoids the use
of the highly toxic chloromethyl methyl ether by employing an acid-catalyzed acetal exchange.
[5] The overall yield for this process is approximately 74%.[5]

The synthetic pathway can be visualized as follows:

Figure 1: Synthesis of Tributyl[(methoxymethoxy)methyl]stannane.

Mechanism of Action

The utility of Tributyl[(methoxymethoxy)methyl]stannane lies in its function as a
hydroxymethyl anion equivalent.[3][6] This is achieved through a transmetalation reaction with
an organolithium reagent, typically n-butyllithium (n-BuLi), to generate the reactive
[(methoxymethoxy)methyl]lithium. This organolithium species then acts as a nucleophile,
attacking a wide range of electrophiles, most notably carbonyl compounds. The methoxymethyl
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(MOM) group serves as a protecting group for the hydroxyl functionality, which can be readily
removed under mild acidic conditions.

The general workflow for the application of this reagent is depicted below:
Figure 2: General reaction workflow of the stannane reagent.

Experimental Protocols

Synthesis of
Tributyl[(methoxymethoxy)methyl]stannane

This protocol is adapted from Organic Syntheses.[5]

Step A: (Tributylstannyl)methanol

To a cooled (0 °C) solution of diisopropylamine (13.7 mL, 0.098 mol) in dry tetrahydrofuran
(120 mL) under an argon atmosphere, add a 1.60 M solution of n-butyllithium in hexane
(58.4 mL, 0.093 mol) dropwise.

o After 30 minutes, add a solution of tributyltin hydride (24.75 g, 0.0850 mol) in tetrahydrofuran
(50 mL) dropwise over 50 minutes.

o After another 30 minutes, add paraformaldehyde (3.57 g, 0.119 mol) in one portion and allow
the reaction to warm to room temperature and stir for 3 hours.

e Work up the reaction by diluting with petroleum ether and washing with water and brine. Dry
the organic layer over anhydrous sodium sulfate, filter, and concentrate to afford crude
(tributylstannyl)methanol as a colorless oil, which is used in the next step without further
purification.

Step B: Tributyl[(methoxymethoxy)methyl]stannane

o To a flask charged with the crude (tributylstannyl)methanol from the previous step, add
dichloromethane (190 mL), dimethoxymethane (280 mL, 3.16 mol), and powdered 4 A
molecular sieves (50 g).

e Cool the mixture to 0 °C and add boron trifluoride etherate (13.4 mL, 0.106 mol) dropwise.
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« Stir the reaction at 0 °C for 3 hours, then quench with saturated aqueous sodium
bicarbonate.

 Filter the mixture and perform an extractive workup with petroleum ether.

» Purify the crude product by column chromatography on alumina followed by distillation to
yield Tributyl[(methoxymethoxy)methyl]stannane as a colorless liquid.

General Procedure for the Reaction with Carbonyl
Compounds

o Dissolve Tributyl[(methoxymethoxy)methyl]stannane (1.1 equivalents) in dry
tetrahydrofuran under an argon atmosphere and cool to -78 °C.

e Add n-butyllithium (1.1 equivalents) dropwise and stir the solution for 30 minutes at -78 °C.
e Add a solution of the carbonyl compound (1.0 equivalent) in dry tetrahydrofuran dropwise.

« Stir the reaction mixture at -78 °C for 1-2 hours, or until TLC analysis indicates the
consumption of the starting material.

e Quench the reaction with saturated aqueous ammonium chloride and allow it to warm to
room temperature.

o Perform a standard aqueous workup, dry the organic layer, and concentrate in vacuo.
e The resulting MOM-protected alcohol can be purified by flash column chromatography.

o For deprotection, the purified material is dissolved in a suitable solvent (e.g., methanol) and
treated with a mild acid (e.qg., p-toluenesulfonic acid or a Lewis acid) until the reaction is
complete.

Applications in Drug Development and Total
Synthesis

The ability of Tributyl[(methoxymethoxy)methyl]stannane to act as a hydroxymethyl anion
equivalent makes it a powerful tool in the synthesis of complex natural products and
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pharmaceutically active molecules.

Synthesis of Anticancer Agents

A notable application of this reagent is in the synthesis of potent antitumor agents. For
instance, it has been utilized in the synthetic route towards (+)-FR900482, a compound known
for its anticancer properties.[6] The introduction of a hydroxymethyl group at a key position in a
synthetic intermediate is a crucial step that can be efficiently achieved using this stannane
reagent.

Total Synthesis of Complex Natural Products

The synthesis of intricate natural products often requires the precise installation of functional
groups. Tributyl[(methoxymethoxy)methyl]stannane has been employed in the total
synthesis of various complex molecules, where the controlled addition of a hydroxymethyl unit
IS essential.

Safety and Handling

Organotin compounds, including Tributyl[(methoxymethoxy)methyl]stannane, are toxic and
should be handled with care in a well-ventilated fume hood.

e Hazard Codes: T (Toxic), N (Dangerous for the environment)[4]

e Risk Statements: R21 (Harmful in contact with skin), R25 (Toxic if swallowed), R36/38
(Irritating to eyes and skin), R48/23/25 (Toxic: danger of serious damage to health by
prolonged exposure through inhalation and if swallowed), R50/53 (Very toxic to aquatic
organisms, may cause long-term adverse effects in the aquatic environment)[4]

o Safety Statements: S36/37/39 (Wear suitable protective clothing, gloves, and eye/face
protection), S45 (In case of accident or if you feel unwell, seek medical advice immediately),
S60 (This material and its container must be disposed of as hazardous waste), S61 (Avoid
release to the environment)[4]

Always wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety glasses, when handling this reagent. All manipulations should be performed under an
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inert atmosphere due to the sensitivity of the generated organolithium species to air and
moisture.

Conclusion

Tributyl[(methoxymethoxy)methyl]stannane is a highly effective reagent for the introduction
of a protected hydroxymethyl group in organic synthesis. Its predictable reactivity, the achiral
nature of the reagent, and the mild conditions for the deprotection of the resulting alcohol make
it a superior choice in many synthetic strategies. For researchers and professionals in drug
development, this reagent offers a reliable method for the construction of complex molecular
scaffolds and the synthesis of biologically active compounds. Proper handling and safety
precautions are essential when working with this and other organotin compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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